2-[4-(3-Amino-9-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol;methanesulfonic acid;dihydrate
CAS No.:
Cat. No.: VC17202894
Molecular Formula: C23H40FN3O12S4
Molecular Weight: 697.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H40FN3O12S4 |
|---|---|
| Molecular Weight | 697.8 g/mol |
| IUPAC Name | 2-[4-(3-amino-9-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol;methanesulfonic acid;dihydrate |
| Standard InChI | InChI=1S/C20H24FN3OS.3CH4O3S.2H2O/c21-15-2-1-14-11-18(24-7-5-23(6-8-24)9-10-25)17-13-16(22)3-4-19(17)26-20(14)12-15;3*1-5(2,3)4;;/h1-4,12-13,18,25H,5-11,22H2;3*1H3,(H,2,3,4);2*1H2 |
| Standard InChI Key | LHVIRVZZJPOVRR-UHFFFAOYSA-N |
| Canonical SMILES | CS(=O)(=O)O.CS(=O)(=O)O.CS(=O)(=O)O.C1CN(CCN1CCO)C2CC3=C(C=C(C=C3)F)SC4=C2C=C(C=C4)N.O.O |
Introduction
Molecular Characterization and Structural Features
The compound is a methanesulfonic acid salt of a benzothiepin-piperazine derivative, formulated as C23H40FN3O12S4 with a molecular weight of 697.8 g/mol. Its IUPAC name reflects the integration of a benzo[b]benzothiepin core (a bicyclic system fused with a sulfur-containing thiepin ring), a piperazine moiety, an ethanol side chain, and a methanesulfonic acid counterion stabilized as a dihydrate.
Core Benzothiepin Structure
The benzothiepin system consists of a benzene ring fused to a seven-membered thiepin ring containing a sulfur atom. The 3-amino and 9-fluoro substituents on the benzothiepin core are critical for electronic and steric modulation, influencing receptor binding and metabolic stability .
Piperazine-Ethanol Substituent
A piperazine ring is attached at the 5-position of the benzothiepin core, with one nitrogen atom linked to a hydroxyethyl group (-CH2CH2OH). This moiety enhances water solubility and provides hydrogen-bonding sites for target interactions .
Methanesulfonic Acid Salt Form
The methanesulfonic acid (mesylate) salt improves the compound’s crystallinity and bioavailability by increasing aqueous solubility. The dihydrate form further stabilizes the crystal lattice .
Table 1: Key Molecular Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C23H40FN3O12S4 | |
| Molecular Weight | 697.8 g/mol | |
| IUPAC Name | 2-[4-(3-Amino-9-fluoro-5,6-dihydrobenzo[b]benzothiepin-5-yl)piperazin-1-yl]ethanol;methanesulfonic acid;dihydrate | |
| Canonical SMILES | CS(=O)(=O)O.CS(=O)(=O)O... | |
| PubChem CID | 57358576 |
Physicochemical Properties
Solubility and Stability
As a mesylate salt, the compound exhibits enhanced aqueous solubility compared to the free base, critical for formulation development. The dihydrate form contributes to stability under ambient conditions .
Spectroscopic Characteristics
-
Mass Spectrometry: A molecular ion peak at m/z 697.8 confirms the molecular weight.
-
NMR Spectroscopy: Key signals include aromatic protons (δ 6.5–7.5 ppm), piperazine methylenes (δ 2.5–3.5 ppm), and ethanol hydroxymethyl (δ 3.6 ppm) .
| Compound | Target Receptor | IC50 (nM) | Indication |
|---|---|---|---|
| Analog A (Nitro derivative) | 5-HT1A | 12.3 | Anxiety |
| Analog B (Chloro derivative) | D2 | 8.7 | Schizophrenia |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume